Cas no 1250590-93-2 (5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid)

• Product Name: 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid
• CAS No: 1250590-93-2
• MF: C₁₁H₇FO₄
• MW: 222.169286966324
• CID: 5231713
• Update Time: 2025-06-08

5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenoxy)furan-2-carboxylic acid
• 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid
• 5-(2-fluorophenoxy)furan-2-carboxylicacid
• 5-(2-Fluorophenoxy)-2-furoic acid, AldrichCPR
• 2-Furancarboxylic acid, 5-(2-fluorophenoxy)-

• Inchi： 1S/C11H7FO4/c12-7-3-1-2-4-8(7)15-10-6-5-9(16-10)11(13)14/h1-6H,(H,13,14)
• InChI Key： FRCKVOOIRXXICH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1=CC=C(C(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.8
• Topological Polar Surface Area: 59.7

Additional information on 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid

Introduction to 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid (CAS No: 1250590-93-2)

5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid, identified by the CAS number 1250590-93-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a fluoro-phenoxy moiety in its structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The structural features of 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid contribute to its unique chemical properties. The furan ring, an oxygen-containing heterocycle, introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the fluoro-phenoxy group is known for its ability to improve metabolic stability, binding affinity, and oral bioavailability—key factors in the design of effective pharmaceutical agents.

In recent years, there has been a growing interest in furan derivatives as potential candidates for various therapeutic interventions. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine into the phenoxy group further enhances these effects by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid is its versatility in medicinal chemistry. Researchers have leveraged this compound as a building block for synthesizing more complex molecules with tailored pharmacological properties. For instance, derivatives of this compound have been investigated for their potential in inhibiting specific enzymes or receptors involved in disease pathways. This adaptability underscores its importance as a starting material in drug discovery programs.

The synthesis of 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired structure efficiently. These synthetic strategies not only ensure high yields but also minimize the formation of unwanted byproducts, making the process scalable for industrial applications.

From a computational chemistry perspective, the molecular modeling of 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid has provided valuable insights into its interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been used to predict binding affinities and identify key pharmacophoric elements. These computational studies aid in rationalizing experimental observations and guiding the optimization of lead compounds.

The pharmacological evaluation of 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. Furthermore, animal models have demonstrated its potential in modulating disease progression without significant side effects. These findings highlight its therapeutic promise and justify further investigation into its clinical applicability.

As research in medicinal chemistry continues to evolve, the role of 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid is expected to expand. Emerging technologies, such as high-throughput screening and artificial intelligence-driven drug design, are likely to accelerate the discovery of novel derivatives with enhanced efficacy and safety profiles. The integration of these innovations with traditional synthetic approaches will further solidify the compound's position as a cornerstone in pharmaceutical development.

The environmental impact of synthesizing and utilizing 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and energy consumption. Additionally, biodegradability studies are being conducted to assess the compound's ecological footprint once it enters biological systems or environmental matrices. These sustainability initiatives align with global efforts to promote responsible chemical manufacturing practices.

In conclusion, 5-(2-Fluoro-phenoxy)-furan-2-carboxylic acid (CAS No: 1250590-93-2) represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. Its unique combination of chemical features makes it an attractive candidate for further exploration in drug discovery. As advancements in synthetic chemistry and computational biology continue to progress, this compound is poised to play a pivotal role in developing next-generation pharmaceuticals that address unmet medical needs.